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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hazards associated with ethyl
methoxyacetate, including its classification under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). Due to the limited availability of specific
toxicological and ecotoxicological data for ethyl methoxyacetate, this guide also presents data
from structurally similar compounds, ethyl acetate and 2-methoxyethyl acetate, to provide a
more complete hazard profile. All quantitative data is summarized in tables for ease of
comparison, and detailed experimental protocols for key hazard assessments are described.

GHS Classification of Ethyl Methoxyacetate

Ethyl methoxyacetate is classified under the GHS as a Flammable Liquid, Category 3. This
classification is based on its flash point, which is a key parameter for determining the fire
hazard of a liquid.

GHS Label Elements:
» Pictogram:
o lralt text
» Signal Word:Warning

e Hazard Statement:
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o H226: Flammable liquid and vapor.

o Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet (SDS) for ethyl methoxyacetate. Key statements include those
related to prevention (e.g., keeping away from heat and ignition sources), response (e.g., in
case of fire), storage (e.g., storing in a well-ventilated place), and disposal.

Physicochemical and Flammability Data

The primary physical hazard of ethyl methoxyacetate is its flammability. The table below
summarizes its key physicochemical properties related to this hazard.

Property Value Reference
Flash Point 46 °C (114.8 °F) - closed cup [1]
Boiling Point 1445 °C (292.1 °F) [2]
Vapor Density 4.08 (Air=1) [2]
Specific Gravity 1.007 g/mL at 25 °C [1]

Toxicological Hazards (Analog Data)

As specific toxicological data for ethyl methoxyacetate is not readily available, data for the
structurally similar compounds ethyl acetate and 2-methoxyethyl acetate are presented below.
This information provides an indication of the potential health hazards of ethyl
methoxyacetate.

It is crucial to note that this data is for analogous compounds and should be interpreted with
caution.

Acute Toxicity
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Parameter Ethyl Acetate 2-Methoxyethyl Acetate
Oral LD50 (rat) 5620 mg/kg[3][4][5] 2900 - 3390 mg/kg[6][7]
Dermal LD50 (rabbit) >18000 mg/kg[3] 5250 - 5300 mg/kg[6][7]
Inhalation LC50 (rat) 16000 ppm (6 hours)[4] 1500 ppm (7 hours)[8]

Skin and Eye Irritation

Parameter Ethyl Acetate 2-Methoxyethyl Acetate
. o . . o Not classified as a skin
Skin Irritation (rabbit) Mild skin irritation[9] o
irritant[8]
Eye Irritation (rabbit) Causes serious eye irritation[3]  Mild eye irritation[8]

Environmental Hazards (Analog Data)

Ecotoxicological data for ethyl methoxyacetate is limited. The following data for ethyl acetate
and 2-methoxyethyl acetate can be used to estimate its potential environmental impact.

Parameter Ethyl Acetate 2-Methoxyethyl Acetate
) o ] Data not readily available in The substance is harmful to
Aquatic Toxicity - Fish (LC50) ) )
searched results aquatic organisms[10]
Aquatic Toxicity - Daphnia Data not readily available in Data not readily available in
(EC50) searched results searched results

Experimental Protocols
Determination of Flash Point (Closed-Cup Method)

The flash point of a flammable liquid is determined using a standardized closed-cup apparatus,
such as the Pensky-Martens or Tag Closed Cup tester.[11]

Methodology:

» A specified volume of the liquid sample is placed in the test cup.[11]
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e The cup is sealed with a lid containing an ignition source and a thermometer.[12]
e The sample is heated at a slow, constant rate while being stirred.[11]

o At specified temperature intervals, the ignition source is applied to the vapor space above
the liquid.[12]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor to ignite.[8]

OECD Test Guidelines for Toxicological Hazards

The assessment of acute toxicity and irritation is conducted following standardized protocols
developed by the Organisation for Economic Co-operation and Development (OECD).

o OECD 401: Acute Oral Toxicity: This guideline describes the procedure for determining the
acute oral toxicity (LD50) of a substance.[6] A single dose of the substance is administered
orally to animals, and they are observed for a specified period for signs of toxicity and
mortality.[6]

o OECD 402: Acute Dermal Toxicity: This guideline outlines the method for assessing the
acute dermal toxicity (LD50) of a substance.[7][13][14][15] The substance is applied to the
shaved skin of animals, and they are observed for toxic effects and mortality.[15]

o OECD 403: Acute Inhalation Toxicity: This guideline provides the protocol for determining the
acute inhalation toxicity (LC50) of a substance.[3][4][5][16][17] Animals are exposed to the
substance in the form of a gas, vapor, or aerosol for a defined period, followed by an
observation period.[5]

o OECD 404: Acute Dermal Irritation/Corrosion: This guideline details the procedure for
evaluating the potential of a substance to cause skin irritation or corrosion.[18][19][20][21]
[22] A small amount of the substance is applied to the skin of an animal, and the site is
observed for signs of erythema (redness) and edema (swelling).[20]

o OECD 405: Acute Eye Irritation/Corrosion: This guideline describes the method for assessing
the potential of a substance to cause eye irritation or corrosion.[1][2][23][24][25][26] A small

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0222-0014/attachment_6.pdf
https://www.carlroth.com/medias/SDB-7338-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk1MTh8YXBwbGljYXRpb24vcGRmfGFEazVMMmd3TXk4NU1UYzVPVGd3TnpVNU1EY3dMMU5FUWw4M016TTRYMGRDWDBWT0xuQmtaZ3wyOTJjYTRlZDgzMzcwMTc5NDk3NjgwN2VlNDA2MGZiMGNjNTI1ZDJiNmE4NDg2Yjc4ZDdiMGFmNmQ3ODJjNmIx
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0222-0014/attachment_6.pdf
https://datasheets.scbt.com/sc-238121.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Methoxyethylacetate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Methoxyethylacetate.htm
https://www.cpachem.com/msds?num=SB25630&dnl=sd_-_2-Methoxyethyl_acetate_%5BCAS_110-49-6%5D_%28SB25630%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M0113_EU_6N.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926421/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Ethyl-Acetate-E-010822.pdf
https://www.lewisu.edu/academics/biology/pdf/Ethyl%20Acetate.pdf
https://msds.uapinc.com/msds/PDF/FICHES/DSS01-026%20SFX%20FLEX%20FILL%20ANG.pdf
https://ntrs.nasa.gov/api/citations/20210022592/downloads/Ethyl%20Acetate%20Full%20SMAC%20EXPORT.pdf
https://www.flinnsci.com/sds_325-ethyl-acetate/sds_325/
https://msds.uapinc.com/msds/PDF/FICHES/DSS01-026%20SFX%20FLEX%20FILL%20ANG.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.episkin.com/Scientific-References/4160
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://one.oecd.org/document/ENV/CBC/MONO(2023)6/en/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

amount of the substance is instilled into the eye of an animal, and the eye is examined for
effects on the cornea, iris, and conjunctiva.[23]

Visualizations
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GHS Classification for Flammable Liquids
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Caption: GHS classification workflow for ethyl methoxyacetate as a flammable liquid.
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General Workflow for an OECD Acute Toxicity Study
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Caption: Generalized workflow for an acute toxicity study following OECD guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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